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Compound of Interest

Compound Name: 6-Bromohexanoic acid

Cat. No.: B134931 Get Quote

An In-depth Technical Guide to 6-Bromohexanoic Acid (CAS: 4224-70-8)

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Bromohexanoic acid, identified by the CAS number 4224-70-8, is an organobromine

compound with significant utility in various scientific and industrial fields.[1][2] Also known as 6-

bromocaproic acid, it is a bifunctional molecule featuring a carboxylic acid group and a terminal

bromine atom.[3][4] This structure makes it a highly versatile intermediate in organic synthesis.

The bromine atom serves as a good leaving group, rendering the terminal carbon electrophilic

and prime for nucleophilic substitution, while the carboxylic acid group allows for a range of

derivatization reactions.[5] Its primary importance lies in its role as a linker or spacer molecule

and as a building block for more complex molecules in pharmaceutical development, polymer

chemistry, and biochemical research.[5][6]

Physicochemical and Spectroscopic Data
The fundamental properties of 6-Bromohexanoic acid are summarized below. It typically

appears as a white to off-white or light orange crystalline solid.[2][6]

Table 1: Physicochemical Properties of 6-Bromohexanoic Acid
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Property Value Reference

CAS Number 4224-70-8 [3]

Molecular Formula C₆H₁₁BrO₂ [6]

Molecular Weight 195.05 g/mol [3][7]

Appearance
White to off-white/beige

crystalline solid
[6][8]

Melting Point 32-34 °C [3][7][8]

Boiling Point
165-170 °C at 20 mmHg (27

hPa)
[3][7][8]

Flash Point 95 °C (203 °F) - closed cup [3][8]

Solubility Soluble in methanol (0.1 g/mL) [2][8]

InChI Key
NVRVNSHHLPQGCU-

UHFFFAOYSA-N
[3][7]

SMILES OC(=O)CCCCCBr [3][7]

Safety and Handling
6-Bromohexanoic acid is classified as a hazardous substance and requires careful handling

in a laboratory setting. It is corrosive and can cause severe skin burns and eye damage.[9][10]

Appropriate personal protective equipment (PPE), including gloves, eye shields, and a dust

mask, should always be used.[3][11]

Table 2: GHS Safety Information for 6-Bromohexanoic Acid
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Category Information Reference

Pictogram GHS05 (Corrosion) [3]

Signal Word Danger [3][9]

Hazard Statement
H314: Causes severe skin

burns and eye damage
[3][10]

Precautionary Statements

P260, P280,

P301+P330+P331,

P303+P361+P353,

P304+P340,

P305+P351+P338, P310,

P363, P405, P501

[3][10][11]

Storage Class
8A - Combustible corrosive

hazardous materials
[3]

Transport Information
UN Number: 3261, Hazard

Class: 8, Packing Group: II
[8]

Work should be conducted in a well-ventilated area or under a chemical fume hood.[9][11]

Store containers tightly closed in a dry, cool, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents, acids, and bases.[9]

Synthesis and Experimental Protocols
The most prevalent and industrially scalable method for synthesizing 6-bromohexanoic acid is

through the acid-catalyzed ring-opening of ε-caprolactone.[5] This method is favored for its high

efficiency and the ready availability of the starting material.[5][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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